Cas no 18829-79-3 (L-Cysteine, N-acetyl-, hydrochloride)

• Product Name: L-Cysteine, N-acetyl-, hydrochloride
• CAS No: 18829-79-3
• MF: C₅H₁₀ClNO₃S
• MW: 199.655799388885
• CID: 95600
• PubChem ID: 134766
• Update Time: 2025-04-18

L-Cysteine, N-acetyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, N-acetyl-, hydrochloride
• (2R)-2-acetamido-3-sulfanylpropanoic acid,hydrochloride
• N-acetyl-cysteine
• N-Acetyl-cysteine hydrochloride
• DTXSID00172175
• (2R)-2-acetamido-3-sulfanylpropanoic acid;hydrochloride
• 18829-79-3
• SCHEMBL692009
• N-Acetyl-L-cysteine hydrochloride

• Inchi： 1S/C5H9NO3S.ClH/c1-3(7)6-4(2-10)5(8)9;/h4,10H,2H2,1H3,(H,6,7)(H,8,9);1H/t4-;/m0./s1
• InChI Key： BNAZKIJXZHLHTG-WCCKRBBISA-N
• SMILES： Cl.SC[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 199.0071
• Monoisotopic Mass: 199.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 66.4